Cas no 2098006-61-0 (3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanamide)

• Product Name: 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanamide
• CAS No: 2098006-61-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5725176
• PubChem ID: 121212623
• Update Time: 2023-10-27

3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2098006-61-0
• AKOS026722827
• F2198-3577
• 3-(3-(furan-3-yl)-1H-pyrazol-4-yl)propanamide
• 3-[5-(furan-3-yl)-1H-pyrazol-4-yl]propanamide
• 1H-Pyrazole-4-propanamide, 3-(3-furanyl)-

• Inchi： 1S/C10H11N3O2/c11-9(14)2-1-7-5-12-13-10(7)8-3-4-15-6-8/h3-6H,1-2H2,(H2,11,14)(H,12,13)
• InChI Key： UTEYSGQVMNNKNV-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=C(C=NN1)CCC(N)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• Boiling Point: 563.4±50.0 °C(Predicted)
• pka: 13.62±0.50(Predicted)